Cas no 1251255-52-3 (4-chloro-N-(propan-2-yl)phthalazin-1-amine)
4-chloro-N-(propan-2-yl)phthalazin-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-n-isopropylphthalazin-1-amine
- 4-chloro-N-(propan-2-yl)phthalazin-1-amine
- 1251255-52-3
- STL134678
- 4-chloro-N-propan-2-ylphthalazin-1-amine
- EN300-79895
- DB-212768
- AKOS005744969
-
- Inchi: 1S/C11H12ClN3/c1-7(2)13-11-9-6-4-3-5-8(9)10(12)14-15-11/h3-7H,1-2H3,(H,13,15)
- InChI Key: ZEAOZIKTKCDDTN-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=CC2=C(N=N1)NC(C)C
Computed Properties
- Exact Mass: 221.0719751Da
- Monoisotopic Mass: 221.0719751Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.8Ų
4-chloro-N-(propan-2-yl)phthalazin-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-chloro-N-(propan-2-yl)phthalazin-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C372360-10mg |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C372360-50mg |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C372360-100mg |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 100mg |
$ 320.00 | 2022-04-01 | ||
| Enamine | EN300-79895-0.05g |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 0.05g |
$612.0 | 2023-02-12 | ||
| Enamine | EN300-79895-0.1g |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 0.1g |
$640.0 | 2023-02-12 | ||
| Enamine | EN300-79895-0.25g |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 0.25g |
$670.0 | 2023-02-12 | ||
| Enamine | EN300-79895-0.5g |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 0.5g |
$699.0 | 2023-02-12 | ||
| Enamine | EN300-79895-1.0g |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 1.0g |
$727.0 | 2023-02-12 | ||
| Enamine | EN300-79895-2.5g |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 2.5g |
$1428.0 | 2023-02-12 | ||
| Enamine | EN300-79895-5.0g |
4-chloro-N-(propan-2-yl)phthalazin-1-amine |
1251255-52-3 | 5.0g |
$2110.0 | 2023-02-12 |
4-chloro-N-(propan-2-yl)phthalazin-1-amine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-chloro-N-(propan-2-yl)phthalazin-1-amine
Introduction to 4-chloro-N-(propan-2-yl)phthalazin-1-amine (CAS No. 1251255-52-3)
4-chloro-N-(propan-2-yl)phthalazin-1-amine, identified by its Chemical Abstracts Service (CAS) number 1251255-52-3, is a significant compound in the field of pharmaceutical chemistry. This phthalazine derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound features a chloro substituent at the fourth position of the phthalazine ring and an N-propyl amine group at the first position, which contribute to its unique reactivity and biological activity.
The phthalazine core is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties. Phthalazines are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. The presence of the chloro group in 4-chloro-N-(propan-2-yl)phthalazin-1-amine enhances its potential as a building block for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.
Recent research in medicinal chemistry has highlighted the importance of phthalazine derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at the nitrogen and chlorine positions of the phthalazine ring can significantly influence the compound's binding affinity and selectivity towards biological targets. The N-propyl amine group in 4-chloro-N-(propan-2-yl)phthalazin-1-amine provides a site for further functionalization, allowing chemists to explore diverse structural motifs and pharmacophores.
In the context of drug development, 4-chloro-N-(propan-2-yl)phthalazin-1-amine has been investigated for its potential role in addressing various diseases. Its structural framework suggests possible applications in anti-inflammatory, anticancer, and antimicrobial therapies. The compound's ability to modulate enzyme activity and receptor binding has been a focus of interest among researchers seeking new molecular entities (NMEs) with therapeutic promise.
One of the most compelling aspects of 4-chloro-N-(propan-2-yl)phthalazin-1-amine is its synthetic accessibility. The presence of both reactive sites—the chloro group and the amine function—makes it an ideal candidate for various chemical transformations, including nucleophilic aromatic substitution, alkylation, and coupling reactions. These synthetic pathways allow for the creation of libraries of derivatives that can be screened for biological activity, providing a rapid route to discovering novel lead compounds.
The pharmacokinetic profile of 4-chloro-N-(propan-2-yl)phthalazin-1-amine is another critical consideration in its development as a drug candidate. Studies have begun to explore how structural modifications influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these parameters is essential for optimizing the compound's pharmacological properties and ensuring its safety and efficacy in clinical settings.
Advances in computational chemistry have also played a pivotal role in investigating 4-chloro-N-(propan-2-yl)phthalazin-1-amine. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.
Furthermore, the growing interest in green chemistry has influenced the synthesis of 4-chloro-N-(propan-2-yl)phthalazin-1-amine. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. This approach not only aligns with regulatory requirements but also contributes to cost-effective production processes that are scalable for industrial applications.
The future directions for research on 4-chloro-N-(propan-2-y]phthalazin-l-am ine include exploring its potential as an intermediate in multi-target directed drug design (MTDD). By combining different pharmacophores within a single molecular framework, MTDD strategies aim to develop compounds with simultaneous activity against multiple disease-related targets. The versatility of 4-chloro-N-(propan--y l}phthdlzin-l-am ine makes it an attractive candidate for such approaches.
In conclusion,4-chloro-N-(propan--y l}phthdlzin-l-am ine (CAS No. 1251255--52--3) represents a promising compound in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, synthetic accessibility, and potential for further functionalization make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in developing next-generation therapeutics.
1251255-52-3 (4-chloro-N-(propan-2-yl)phthalazin-1-amine) Related Products
- 1007-55-2(6-chloro-N-(propan-2-yl)pyridazin-3-amine)
- 951885-19-1(6-Chloro-N-propylpyridazin-3-amine)
- 62776-11-8(1,4-Butanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-)
- 62040-02-2(N-(butan-2-yl)-6-chloropyridazin-3-amine)
- 13580-85-3(4-chloro-N-methyl-1-phthalazinamine)
- 686277-32-7(6-chloro-N-(2-methylpropyl)pyridazin-3-amine)
- 223587-51-7(1-chloro-4-(1-piperazinyl)-Phthalazine)
- 87166-49-2( )
- 68588-39-6(6-Chloro-N-ethylpyridazin-3-amine)
- 941294-45-7(6-chloro-N-cyclopropylpyridazin-3-amine)